Cas no 409112-76-1 (Naphthalene,decahydro-2-(iodomethyl)-)

Naphthalene,decahydro-2-(iodomethyl)- structure
409112-76-1 structure
Product Name:Naphthalene,decahydro-2-(iodomethyl)-
CAS No:409112-76-1
MF:C11H19I
MW:278.173035860062
CID:326286
PubChem ID:2763008
Update Time:2025-07-09

Naphthalene,decahydro-2-(iodomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,decahydro-2-(iodomethyl)-
    • 2-(iodomethyl)-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene
    • DECAHYDRO-2-(IODOMETHYL)-NAPHTHALENE
    • Decahydro-2-(iodomethyl)naphthalene
    • DTXSID80376659
    • 2-(iodomethyl)decahydronaphthalene
    • FT-0703205
    • SCHEMBL10827470
    • 2-(iodomethyl)-decahydronaphthalene
    • EN300-7864776
    • 409112-76-1
    • Inchi: 1S/C11H19I/c12-8-9-5-6-10-3-1-2-4-11(10)7-9/h9-11H,1-8H2
    • InChI Key: ADYQLAVZKBOMMR-UHFFFAOYSA-N
    • SMILES: ICC1CCC2CCCCC2C1

Computed Properties

  • Exact Mass: 278.05300
  • Monoisotopic Mass: 278.05315g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.02790

Naphthalene,decahydro-2-(iodomethyl)- Pricemore >>

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Additional information on Naphthalene,decahydro-2-(iodomethyl)-

Recent Advances in the Study of Naphthalene,decahydro-2-(iodomethyl)- (CAS: 409112-76-1) in Chemical Biology and Pharmaceutical Research

Naphthalene,decahydro-2-(iodomethyl)- (CAS: 409112-76-1) is a halogenated naphthalene derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique decahydro-naphthalene backbone and iodomethyl functional group, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its multifaceted roles in modern research.

One of the key areas of interest is the compound's utility as a versatile intermediate in organic synthesis. Researchers have developed novel synthetic routes to access Naphthalene,decahydro-2-(iodomethyl)- with high yield and purity, leveraging advanced catalytic systems and green chemistry principles. These methods not only enhance the scalability of production but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

In the realm of medicinal chemistry, Naphthalene,decahydro-2-(iodomethyl)- has been investigated for its potential as a pharmacophore in drug design. Its rigid, lipophilic structure makes it an attractive scaffold for targeting hydrophobic binding pockets in proteins. Recent studies have demonstrated its incorporation into lead compounds for diseases such as cancer and neurodegenerative disorders, where modulation of protein-protein interactions is critical. Preliminary in vitro assays have shown promising activity, warranting further exploration in preclinical models.

Additionally, the compound's reactivity has been exploited in material science, particularly in the development of functional polymers and advanced materials. The iodomethyl group serves as a reactive handle for further derivatization, enabling the creation of tailored materials with specific properties. Recent advancements include its use in cross-coupling reactions to construct complex molecular architectures, as well as its role in the synthesis of photoactive materials for optoelectronic applications.

Despite these advancements, challenges remain in fully understanding the compound's safety profile and optimizing its applications. Ongoing research aims to address these gaps, with a focus on elucidating its metabolic pathways and potential toxicity. Collaborative efforts between academia and industry are expected to drive innovation, paving the way for new therapeutic and material breakthroughs.

In conclusion, Naphthalene,decahydro-2-(iodomethyl)- (CAS: 409112-76-1) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, highlight its significance in advancing scientific knowledge and technological development. Future studies will likely uncover additional uses and refine existing methodologies, further solidifying its role in the field.

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